3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H13F3N6S
• Molecular Weight: 426.4 g/mol
• IUPAC Name: 3-(5-methyl-1-phenylpyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H13F3N6S/c1-12-15(11-24-28(12)13-7-3-2-4-8-13)17-25-26-19-29(17)27-18(30-19)14-9-5-6-10-16(14)20(21,22)23/h2-11H,1H3
• InChI Key: QTMXMMZYIPLCMN-UHFFFAOYSA-N
• SMILES: CC1=C(C=NN1C2=CC=CC=C2)C3=NN=C4N3N=C(S4)C5=CC=CC=C5C(F)(F)F

Description

3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as MPTT, is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. MPTT is a member of the triazolo-thiadiazole family of compounds and has been found to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Mechanism of Action

The mechanism of action of 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to act by inhibiting specific enzymes and signaling pathways within cells. For example, 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory mediators. 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that is involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antimicrobial, and anticancer properties. In addition, 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to modulate the expression of various genes involved in cellular processes, such as apoptosis and cell cycle regulation.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent biological activity, which allows researchers to investigate its effects at relatively low concentrations. However, one limitation of using 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its relatively complex chemical structure, which may make it difficult to synthesize and purify.

Future Directions

There are several potential future directions for research on 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-based drugs for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is the investigation of the anticancer properties of 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, with researchers exploring its potential as a chemotherapeutic agent. Finally, further studies are needed to fully elucidate the mechanism of action of 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and to identify any potential side effects or toxicity associated with its use.

Synthesis Methods

The synthesis of 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved using a variety of methods, including the reaction of 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid hydrazide with 2-(trifluoromethyl)phenyl isothiocyanate in the presence of triethylamine. The resulting product can then be further reacted with hydrazine hydrate and ammonium thiocyanate to yield 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been the subject of numerous scientific studies, with researchers investigating its potential applications in drug discovery and development. One study found that 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Another study found that 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole demonstrated antimicrobial activity against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli.